2,2'-biphenyldiyl bis(2-fluorobenzoate)

• IUPAC Name: [2-[2-(2-fluorobenzoyl)oxyphenyl]phenyl] 2-fluorobenzoate
• InChI: InChI=1S/C26H16F2O4/c27-21-13-5-1-11-19(21)25(29)31-23-15-7-3-9-17(23)18-10-4-8-16-24(18)32-26(30)20-12-2-6-14-22(20)28/h1-16H
• InChI Key: BNICQENWOYKDHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=CC=C2OC(=O)C3=CC=CC=C3F)OC(=O)C4=CC=CC=C4F
• Molecular Formula: C26H16F2O4
• Molecular Weight: 430.4 g/mol

Description

2,2'-Biphenyldiyl bis(2-fluorobenzoate) is a sophisticated chemical building block of significant interest in advanced organic synthesis and materials science. This compound features a biphenyl core, a structure known for axial chirality and its utility in constructing chiral ligands and catalysts . The molecule is functionalized at the 2,2' positions with 2-fluorobenzoate ester groups. The incorporation of fluorine atoms is a common strategy in medicinal and agrochemical research to fine-tune a compound's electronic properties, metabolic stability, and binding affinity . Researchers can explore the application of 2,2'-biphenyldiyl bis(2-fluorobenzoate) as a key precursor in the development of novel chiral ligands, such as phosphoramidites or phosphites, for use in asymmetric catalysis . Furthermore, its rigid biphenyl structure makes it a candidate for incorporation into functional organic materials, including liquid crystals and polymers with specific electronic or optical properties. The specific mechanism of action for this compound is application-dependent but generally derives from the steric constraints of the ortho-substituted biphenyl system and the electronic influence of the fluorine atoms, which can modulate the behavior of resulting catalysts or materials. This product is intended for research purposes only and is not intended for diagnostic or therapeutic uses.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents/Linker	Bioactivity/Properties	Key References
2,2'-Biphenyldiyl bis(2-fluorobenzoate)	Biphenyldiyl linker; two ortho-F groups	High predicted reactivity/stability	Inferred
Phenyl-λ³-iodanediyl bis(2-fluorobenzoate) (12a)	Iodanediyl linker; two ortho-F groups	High synthetic yield (95%); literature-consistent data
Phenyl-λ³-iodanediyl bis(3-chlorobenzoate) (12b)	Iodanediyl linker; two meta-Cl groups	Lower reactivity compared to 12a
Ethyl 4-cyano-2,6-difluorobenzoate	Cyano + two para-F groups	High bioactivity (vs. mono-F analogs)
Zinc 2-fluorobenzoate-nicotinamide complex	Zn²⁺ with 2-F benzoate + nicotinamide	Antibacterial/cytotoxic properties
2,2'-Oxybis(ethylene) bis[2-[[3-(trifluoromethyl)phenyl]amino]benzoate]	Ethyleneoxy linker; CF₃ groups	Industrial stability/applications

Substituent Effects on Reactivity and Bioactivity

• Fluorine vs. Chlorine : The substitution of fluorine (as in 2,2'-biphenyldiyl bis(2-fluorobenzoate)) for chlorine (as in compound 12b) significantly alters electronic properties. Fluorine’s strong electron-withdrawing effect enhances electrophilic reactivity and metabolic stability compared to chlorine .
• This positional difference may improve binding affinity in biological systems .
• Trifluoromethyl vs. Fluorine: Compounds with CF₃ groups () exhibit greater hydrophobicity and thermal stability but reduced hydrogen-bonding capacity compared to mono-fluorinated analogs .

Linker Group Influence

• Biphenyldiyl vs. In contrast, iodanediyl linkers (e.g., 12a) may introduce polarizability and redox activity .
• Ethyleneoxy Bridges : The flexible ethyleneoxy linker in ’s compound supports solubility but reduces thermal stability compared to aromatic linkers like biphenyldiyl .

Q & A

Q. What are the optimal synthetic routes for preparing 2,2'-biphenyldiyl bis(2-fluorobenzoate)?

The synthesis typically involves esterification between 2-fluorobenzoic acid derivatives and 2,2'-biphenyldiol. Key methods include:

• Steglich esterification : Use DCC (dicyclohexylcarbodiimide) and DMAP (4-dimethylaminopyridine) as coupling agents in anhydrous dichloromethane. This method avoids acidic conditions that might degrade sensitive fluorinated groups .
• Mitsunobu reaction : Employ DEAD (diethyl azodicarboxylate) and triphenylphosphine in THF. This approach is effective for sterically hindered substrates but requires careful purification to remove byproducts . Yield comparison : Steglich typically achieves 70–85% yield, while Mitsunobu offers higher yields (~90%) but with increased cost and complexity.

Q. How can NMR spectroscopy resolve structural ambiguities in this compound?

• ¹H NMR : The biphenyl moiety shows aromatic protons as a multiplet (δ 7.2–7.8 ppm), while ester-linked protons appear downfield.
• ¹⁹F NMR : A singlet near δ -110 ppm confirms the presence of two equivalent 2-fluorobenzoate groups.
• HSQC/HMBC : Critical for assigning overlapping signals, particularly distinguishing biphenyl protons from ester environments .

Q. What crystallization strategies improve X-ray diffraction quality for structural validation?

• Use slow vapor diffusion with a 1:1 mixture of dichloromethane and hexane. The fluorinated groups enhance crystal packing via C–F···π interactions, as observed in related Ru(II) bipyridyl complexes .
• Low-temperature (100 K) data collection minimizes thermal motion artifacts, crucial for resolving subtle torsional angles in the biphenyl core .

Advanced Research Questions

Q. How do electron-withdrawing 2-fluorobenzoate groups influence coordination chemistry with transition metals?

• The fluorine atoms reduce electron density on the ester oxygen, weakening metal-ligand binding compared to non-fluorinated analogs. This effect is evident in shorter Ru–N bond lengths (e.g., 2.038–2.077 Å in Ru(II) complexes) due to increased ligand rigidity .
• Comparative studies : Substitution with electron-donating groups (e.g., –OCH₃) increases metal complex stability but reduces catalytic activity in oxidation reactions .

Q. What computational methods predict the compound’s electronic properties for materials science applications?

• DFT (B3LYP/6-31G(d,p)) : Calculates HOMO-LUMO gaps (~3.2 eV), suggesting suitability as an electron-transport layer in OLEDs. Fluorine substituents lower LUMO levels by 0.3 eV, enhancing electron injection .
• TD-DFT : Models UV-Vis absorption spectra, showing a π→π* transition at 320 nm, consistent with experimental data for similar biphenyl esters .

Q. How do steric effects from the biphenyldiyl core impact its utility in supramolecular assemblies?

• The orthogonal biphenyl dihedral angle (~40–50°) creates a rigid scaffold for host-guest systems. However, steric hindrance limits cavity size, as seen in failed attempts to encapsulate larger guests like fullerenes .
• SAXS/WAXS : Reveals lamellar packing in thin films, with a d-spacing of 12.8 Å, ideal for templating mesoporous materials .

Data Contradictions and Resolution

Q. Why do conflicting reports exist regarding catalytic activity in cross-coupling reactions?

• Purity issues : Residual coupling agents (e.g., DCC) in Steglich-synthesized samples can poison Pd catalysts. Purification via column chromatography (SiO₂, ethyl acetate/hexane) is essential .
• Ligand geometry : X-ray data shows that minor torsional distortions (>5°) in the biphenyl backbone reduce metal center accessibility, explaining variability in catalytic turnover .

Methodological Tables

Q. Table 1: Comparison of Synthetic Methods

Method	Yield (%)	Purity (HPLC)	Key Limitations
Steglich	70–85	>95%	Byproduct removal
Mitsunobu	~90	>98%	High cost, PPh₃ removal

Q. Table 2: Key Spectroscopic Data

Technique	¹H NMR (δ, ppm)	¹⁹F NMR (δ, ppm)	IR (cm⁻¹)
Data	7.2–7.8 (m, Ar-H)	-110 (s)	1725 (C=O ester)